Cas no 123620-81-5 (Cyclopropanecarboxylicacid, 3-formyl-2,2-dimethyl-, cis- (9CI))

• Product Name: Cyclopropanecarboxylicacid, 3-formyl-2,2-dimethyl-, cis- (9CI)
• CAS No: 123620-81-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 104054
• PubChem ID: 12919117
• Update Time: 2025-04-18

Cyclopropanecarboxylicacid, 3-formyl-2,2-dimethyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-formyl-2,2-dimethyl-, cis- (9CI)
• (1S,3R)-3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid
• SCHEMBL8037708
• 123620-81-5
• Cyclopropanecarboxylic acid, 3-formyl-2,2-dimethyl-, cis- (9CI)

• Inchi： 1S/C7H10O3/c1-7(2)4(3-8)5(7)6(9)10/h3-5H,1-2H3,(H,9,10)/t4-,5-/m1/s1
• InChI Key： PTQGFDXPHNRDCV-RFZPGFLSSA-N
• SMILES： OC([C@H]1[C@@H](C=O)C1(C)C)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37